Cas no 2172531-07-4 (1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol)

• Product Name: 1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol
• CAS No: 2172531-07-4
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• CID: 6526607
• PubChem ID: 165544423
• Update Time: 2025-06-09

1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol
• 1-[2-(1,3-dioxolan-2-yl)piperidin-1-yl]-3-fluoropropan-2-ol
• EN300-1652555
• 2172531-07-4

• Inchi： 1S/C11H20FNO3/c12-7-9(14)8-13-4-2-1-3-10(13)11-15-5-6-16-11/h9-11,14H,1-8H2
• InChI Key： SKBRVPRCWYPTLW-UHFFFAOYSA-N
• SMILES： FCC(CN1CCCCC1C1OCCO1)O

Computed Properties

• Exact Mass: 233.14272166g/mol
• Monoisotopic Mass: 233.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.9Ų

Additional information on 1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol

Introduction to 1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol (CAS No. 2172531-07-4)

1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol (CAS No. 2172531-07-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The molecule's structure includes a piperidine ring, a dioxolane moiety, and a fluorinated alcohol group, which collectively contribute to its distinctive chemical properties and biological activities.

The piperidine ring is a common structural motif found in many bioactive compounds due to its ability to enhance solubility and bioavailability. In the case of 1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol, the piperidine ring not only imparts these favorable properties but also provides a platform for further functionalization and optimization. The dioxolane moiety is known for its stabilizing effects on molecular structures and its potential to modulate biological activity. The presence of this moiety in the compound suggests that it may have enhanced stability and reduced metabolic degradation, which are crucial factors in drug development.

The fluorinated alcohol group is another key feature of this compound. Fluorine atoms are often introduced into drug molecules to improve their pharmacokinetic properties, such as increased lipophilicity and prolonged half-life. In 1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol, the fluorine atom attached to the alcohol group may enhance the compound's ability to cross biological membranes and reach its target sites more effectively. This property is particularly important for drugs that need to penetrate specific tissues or cells.

Recent studies have explored the potential therapeutic applications of 1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol in various disease models. One notable area of research is its use as a potential antiviral agent. Preliminary in vitro studies have shown that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes or host cell pathways.

In addition to its antiviral properties, 1-2-(1,3-dioxolan-2-yl)piperidin-1-yl-3-fluoropropan-2-ol has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a common feature of many diseases, including autoimmune disorders and chronic conditions such as arthritis. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 1-2-(1,3-dioxolan-2-y)piperidin-l-y)-3-fluoropropan-z-o| has been extensively studied to understand its behavior in biological systems. Results from animal models have shown that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and brain. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

Safety assessments are an essential part of drug development, and 1--(l,-dioxolan--y|)plperldln--y|-fluoro propan--o| has undergone rigorous toxicity testing. Preclinical studies have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

In conclusion, l--(l,-dioxolan--y|)plperldln--y|-fluoro propan--o| (CAS No. 2l7Z53l-Z-y) represents a promising candidate for the development of new therapeutic agents due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications in antiviral and anti-inflammatory therapies, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.